Cas no 62002-35-1 (4-Methyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]Pyridine Dihydrochloride)

• Product Name: 4-Methyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]Pyridine Dihydrochloride
• CAS No: 62002-35-1
• MF: C₇H₁₃Cl₂N₃
• MW: 210.104219198227
• CID: 460968
• PubChem ID: 70119563
• Update Time: 2025-05-22

4-Methyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]Pyridine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-c]pyridine, 4,5,6,7-tetrahydro-4-methyl-, dihydrochloride
• 4-METHYL-4,5,6,7-TETRAHYDRO-1H-IMIDAZO[4,5-C]PYRIDINE 2HCL
• MVLWPHQCLBJWDB-UHFFFAOYSA-N
• 4-Methyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]Pyridine Dihydrochloride
• 4-METHYL-4,5,6,7-TETRAHYDRO-1H-IMIDAZO[4,5-C]PYRIDINE2HCL
• SCHEMBL7529821
• 62002-35-1
• W14997

• Inchi： 1S/C7H11N3.2ClH/c1-5-7-6(2-3-8-5)9-4-10-7;;/h4-5,8H,2-3H2,1H3,(H,9,10);2*1H
• InChI Key： MVLWPHQCLBJWDB-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC2=C(C1C)N=CN2

Computed Properties

• Exact Mass: 209.0486528g/mol
• Monoisotopic Mass: 209.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7

Additional information on 4-Methyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]Pyridine Dihydrochloride

4-Methyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine Dihydrochloride: A Comprehensive Overview

4-Methyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine dihydrochloride, also known by its CAS registry number CAS No 62002-35-1, is a synthetic organic compound with a unique structural composition that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound belongs to the class of imidazopyridines, which are heterocyclic aromatic compounds characterized by the presence of nitrogen atoms in their ring structures. The molecule's structure consists of a fused imidazole and pyridine ring system with a methyl substituent at the 4-position and a dihydrochloride counterion.

The synthesis of 4-Methyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine dihydrochloride involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production of this compound with higher yields and improved purity. Researchers have explored various catalysts and reaction conditions to enhance the efficiency of these processes. For instance, studies published in Journal of Medicinal Chemistry have demonstrated the use of microwave-assisted synthesis to accelerate the formation of imidazopyridines like this compound.

In terms of pharmacological properties, 4-Methyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine dihydrochloride has been investigated for its potential as a drug candidate. Preclinical studies have shown that this compound exhibits significant bioactivity in various cellular models. For example, research conducted at the University of California has highlighted its ability to modulate ion channels and receptors involved in pain signaling pathways. These findings suggest that it may have therapeutic potential in treating chronic pain conditions.

The structural uniqueness of CAS No 62002-35-1 lies in its tetrahydroimidazopyridine core. This core structure is known to exhibit favorable pharmacokinetic properties such as good solubility and permeability. Recent studies using computational chemistry tools like molecular docking have revealed that this compound can bind effectively to target proteins with high affinity. Such insights are crucial for understanding its mechanism of action and optimizing its therapeutic profile.

Beyond pharmacology, this compound has also found applications in material science. Its ability to act as a precursor for advanced materials has been explored in recent research published in Nature Materials. Scientists have utilized its structural features to develop novel polymers with enhanced electronic properties. These materials hold promise for applications in organic electronics and optoelectronics.

In conclusion, 4-Methyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine dihydrochloride (CAS No 62002-35-1) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and bioactivity make it an important subject for ongoing research. As new findings emerge from cutting-edge studies in synthetic chemistry and pharmacology, this compound continues to pave the way for innovative developments in drug discovery and material science.